Cas no 897470-49-4 (1-4-(6-ethoxy-1,3-benzothiazol-2-yl)piperazin-1-yl-2-(4-fluorobenzenesulfonyl)ethan-1-one)

• Product Name: 1-4-(6-ethoxy-1,3-benzothiazol-2-yl)piperazin-1-yl-2-(4-fluorobenzenesulfonyl)ethan-1-one
• CAS No: 897470-49-4
• MF: C₂₁H₂₂FN₃O₄S₂
• MW: 463.545485973358
• CID: 5480256
• Update Time: 2025-10-22

1-4-(6-ethoxy-1,3-benzothiazol-2-yl)piperazin-1-yl-2-(4-fluorobenzenesulfonyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(6-ethoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]-2-(4-fluorophenyl)sulfonylethanone
• 1-4-(6-ethoxy-1,3-benzothiazol-2-yl)piperazin-1-yl-2-(4-fluorobenzenesulfonyl)ethan-1-one

• Inchi： 1S/C21H22FN3O4S2/c1-2-29-16-5-8-18-19(13-16)30-21(23-18)25-11-9-24(10-12-25)20(26)14-31(27,28)17-6-3-15(22)4-7-17/h3-8,13H,2,9-12,14H2,1H3
• InChI Key： RLQQPIBIFKCPIX-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(C2=NC3=CC=C(OCC)C=C3S2)CC1)CS(C1=CC=C(F)C=C1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-4-(6-ethoxy-1,3-benzothiazol-2-yl)piperazin-1-yl-2-(4-fluorobenzenesulfonyl)ethan-1-one

1-4-(6-Ethoxy-1,3-Benzothiazol-2-Yl)Piperazin-1-Yl-2-(4-Fluorobenzenesulfonyl)Ethan-1-One: A Comprehensive Overview

The compound with CAS No. 897470-49-4, known as 1-4-(6-Ethoxy-1,3-benzothiazol-2-Yl)Piperazin-1-Yl-2-(4-fluorobenzenesulfonyl)Ethan-1-One, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a benzothiazole ring system, a piperazine moiety, and a sulfonyl group. These structural features contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of benzothiazole derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The presence of the ethoxy group on the benzothiazole ring enhances the compound's solubility and bioavailability, making it a promising candidate for therapeutic applications. Additionally, the piperazine ring introduces flexibility and hydrogen bonding capabilities, which are crucial for interactions with biological targets.

The sulfonyl group attached to the fluorobenzene ring further enhances the compound's stability and selectivity. Fluorinated sulfonyl groups are known to improve pharmacokinetic properties, such as absorption and metabolism, which are critical for drug efficacy. Recent research has demonstrated that fluorinated compounds exhibit superior binding affinities to various receptors, making them valuable in the design of targeted therapies.

One of the most intriguing aspects of this compound is its potential as a kinase inhibitor. Kinases play a pivotal role in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. The combination of the benzothiazole, piperazine, and sulfonyl groups creates a unique pharmacophore that can effectively inhibit kinase activity. Preclinical studies have shown that this compound exhibits potent inhibitory effects on key kinases involved in tumor growth and metastasis.

In addition to its therapeutic potential, this compound has also been explored for its use in materials science. The rigid structure of the benzothiazole moiety makes it suitable for applications in optoelectronics and sensor technologies. Recent advancements in nanotechnology have leveraged such compounds to develop highly sensitive sensors for detecting environmental pollutants and biomedical analytes.

From a synthetic standpoint, the preparation of this compound involves a multi-step process that requires precise control over reaction conditions. The synthesis typically begins with the preparation of the benzothiazole derivative, followed by coupling reactions to introduce the piperazine and sulfonyl groups. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling have been employed to optimize yield and purity.

Looking ahead, ongoing research is focused on further elucidating the mechanism of action of this compound at the molecular level. Understanding how it interacts with biological systems will be essential for optimizing its therapeutic potential. Collaborative efforts between chemists, biologists, and pharmacologists are expected to unlock new insights into its applications in medicine and beyond.